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Compound of Interest

Compound Name: 2-Methoxynaphthalene

Cat. No.: B124790

An In-Depth Technical Guide to 2-Methoxynaphthalene For Researchers, Scientists, and Drug
Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties, synthesis, and metabolic pathways of 2-Methoxynaphthalene. The information is
tailored for professionals in research and drug development, with a focus on quantitative data,
detailed experimental protocols, and visual representation of its biochemical interactions.

Core Properties of 2-Methoxynaphthalene

2-Methoxynaphthalene, also known as nerolin or yara yara, is an aromatic ether commonly
used in the perfume and fragrance industry.[1][2] Its chemical and physical properties are
crucial for its application and for research into its derivatives and metabolic fate.

Quantitative Data Summary

The key physicochemical properties of 2-Methoxynaphthalene are summarized in the table
below for easy reference and comparison.
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Molecular Formula

C11H100[3][4][5]

Linear Formula C10H70OCHs
Molecular Weight 158.20 g/mol
CAS Number 93-04-9
Melting Point 70-73 °C
Boiling Point 274 °C
Density 1.064 g/mL at 25 °C
Appearance White leaflets or crystals
Practically insoluble in water; soluble in ether,
Solubility carbon disulfide, and benzene; sparingly soluble

in alcohol.

Experimental Protocols

Detailed methodologies are essential for the replication of scientific findings. This section

outlines established protocols for the synthesis and analysis of 2-Methoxynaphthalene.

Synthesis via Williamson Ether Synthesis

2-Methoxynaphthalene can be efficiently prepared from 2-naphthol through the Williamson

ether synthesis, which involves the methylation of the hydroxyl group. A common procedure

utilizes dimethyl sulfate as the methylating agent in an alkaline medium.

Materials:

e 2-naphthol

e Sodium hydroxide (NaOH)

e Distilled water
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o Dimethyl sulfate ((CH3)2S0a)

¢ 10% Sodium hydroxide solution
o Ethanol (for recrystallization)
Procedure:

e In a 25 mL beaker, dissolve 0.5 g of 2-naphthol and 0.2 g of sodium hydroxide in 5 mL of
distilled water.

o Gently heat the mixture on a wire gauze until a clear solution is obtained.
¢ Cool the resulting sodium naphthoxide solution to 10-15 °C in an ice bath.

» With strong stirring, add 0.35 mL of dimethyl sulfate dropwise over the course of an hour.
The product, 2-methoxynaphthalene, will precipitate out of the aqueous solution due to its
insolubility.

 After the addition is complete, warm the reaction mixture in a hot water bath at 70-80 °C for
one hour to drive the reaction to completion and hydrolyze any remaining dimethyl sulfate.

e Cool the mixture and filter the crude product.

o Wash the collected solid first with a 10% sodium hydroxide solution to remove any unreacted
2-naphthol, and then with copious amounts of distilled water.

e Dry the crude product thoroughly.

 For purification, recrystallize the crude 2-methoxynaphthalene from a minimum amount of
boiling ethanol. Filter the hot solution and allow the filtrate to cool, yielding white crystals of
pure 2-methoxynaphthalene.

Analytical Protocol: High-Performance Liquid
Chromatography (HPLC)

The purity and concentration of 2-Methoxynaphthalene can be determined using reverse-
phase High-Performance Liquid Chromatography (HPLC).
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Methodology:
e Column: Newcrom R1, a reverse-phase column with low silanol activity.

o Mobile Phase: A mixture of acetonitrile (MeCN), water, and phosphoric acid. For applications
compatible with Mass Spectrometry (MS), phosphoric acid should be replaced with formic
acid.

o Detection: UV-Vis detector set at the maximum absorbance wavelength (Amax) for 2-
Methoxynaphthalene, which is 226 nm.

o Standard Preparation: Prepare a stock solution by accurately weighing and dissolving 2-
Methoxynaphthalene in alcohol. Create a series of standard solutions (e.g., 2, 4, 6, 8, 10
pg/mL) by serial dilution to generate a standard curve for quantification.

Biochemical Pathways and Visualization

Understanding the metabolic fate of xenobiotics like 2-Methoxynaphthalene is critical in drug
development and toxicology. In biological systems, it undergoes oxidation catalyzed by various
enzymes.

Metabolic Pathway of 2-Methoxynaphthalene

2-Methoxynaphthalene is a substrate for several bacterial dioxygenase enzymes, which
catalyze the addition of hydroxyl groups to the naphthalene ring system. This biooxidation is a
key step in its degradation and can lead to the formation of chiral synthons useful in organic
synthesis. In humans, the cytochrome P450 enzyme CYP1A2 is a primary catalyst for the
metabolism of many xenobiotics and is known to metabolize structurally similar compounds,
suggesting its involvement in the biotransformation of 2-Methoxynaphthalene.

The diagram below illustrates the biooxidation of 2-Methoxynaphthalene by different bacterial
dioxygenases, highlighting the regiospecificity of these enzymes.
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Biooxidation of 2-Methoxynaphthalene by Bacterial Dioxygenases

Click to download full resolution via product page

Caption: Biooxidation of 2-Methoxynaphthalene by bacterial dioxygenases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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